Cas no 915413-42-2 (tert-butyl N-(3-bromo-5-iodophenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-5-iodophenyl)carbamate
• CAS No: 915413-42-2
• MF: C₁₁H₁₃BrINO₂
• MW: 398.034894704819
• MDL: MFCD29920520
• CID: 2100769
• PubChem ID: 54770558
• Update Time: 2025-11-05

tert-butyl N-(3-bromo-5-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-iodophenyl)carbamic acid tert-butyl ester
• tert-Butyl (3-bromo-5-iodophenyl)carbamate
• tert-butyl N-(3-bromo-5-iodophenyl)carbamate
• tert-Butyl (3-bromo-5-iodophenyl)carbamate, AldrichCPR
• 1,1-Dimethylethyl N-(3-bromo-5-iodophenyl)carbamate (ACI)
• 915413-42-2
• F13000
• MFCD29920520
• tert-Butyl(3-bromo-5-iodophenyl)carbamate
• CS-0102158
• SCHEMBL3927562
• 1,1-Dimethylethyl N-(3-bromo-5-iodophenyl)carbamate
• AKOS027340026
• EN300-22002083
• DB-374150
• CS-16681

• MDL： MFCD29920520
• Inchi： 1S/C11H13BrINO2/c1-11(2,3)16-10(15)14-9-5-7(12)4-8(13)6-9/h4-6H,1-3H3,(H,14,15)
• InChI Key： KQAOZWJVDKYOEX-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 396.91744g/mol
• Monoisotopic Mass: 396.91744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.8

Additional information on tert-butyl N-(3-bromo-5-iodophenyl)carbamate

Recent Advances in the Application of tert-Butyl N-(3-bromo-5-iodophenyl)carbamate (CAS: 915413-42-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(3-bromo-5-iodophenyl)carbamate (CAS: 915413-42-2) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This aromatic carbamate derivative, featuring both bromo and iodo substituents on the phenyl ring, offers unique reactivity patterns that make it particularly valuable for cross-coupling reactions and targeted drug design. Recent studies have highlighted its growing importance in the development of kinase inhibitors and other biologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 915413-42-2 in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the iodo substituent for selective palladium-catalyzed cross-coupling reactions, while the bromo group served as a secondary functionalization point. This dual functionality allowed for efficient construction of diverse compound libraries with potential applications in autoimmune disease and cancer treatment.

In the field of radiopharmaceuticals, a recent breakthrough reported in ACS Medicinal Chemistry Letters (2024) employed tert-butyl N-(3-bromo-5-iodophenyl)carbamate as a precursor for radioiodinated probes. The compound's stability under various reaction conditions and the orthogonal protection provided by the tert-butyl carbamate group made it particularly suitable for developing PET imaging agents targeting neurodegenerative diseases.

Structural optimization studies using 915413-42-2 have revealed interesting structure-activity relationships. The tert-butyl carbamate moiety appears to influence both the pharmacokinetic properties and target binding affinity of derived compounds. Computational modeling studies suggest this group may participate in key hydrogen bonding interactions with biological targets, while also improving membrane permeability.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Protocols publication detailed a robust, scalable synthesis route for 915413-42-2 that achieves >95% purity with excellent yield. The improved synthesis addresses previous challenges in regioselective halogenation and has enabled broader adoption of this intermediate in drug discovery programs.

Looking forward, the unique properties of tert-butyl N-(3-bromo-5-iodophenyl)carbamate position it as a versatile building block for next-generation therapeutics. Ongoing research is exploring its application in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its dual functionality enables precise control over molecular architecture. The compound's continued importance in medicinal chemistry is evidenced by its inclusion in several major pharmaceutical companies' screening libraries.